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Compound of Interest

Compound Name: 2-Methylhexane

Cat. No.: B165397

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Methylhexane (isoheptane). The information is intended to support researchers, scientists,
and professionals in the drug development field in ensuring a safe laboratory environment. This
document outlines the substance's hazards, proper handling and storage procedures,
emergency response, and disposal, with a focus on quantitative data and established
experimental protocols.

Hazard Identification and Classification

2-Methylhexane is a colorless, flammable liquid.[1] It poses several hazards that necessitate
careful handling and adherence to safety protocols. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a comprehensive classification of its risks.

GHS Hazard Classification:[2][3]

Flammable Liquids: Category 2 (Highly flammable liquid and vapor)[2][3]

Aspiration Hazard: Category 1 (May be fatal if swallowed and enters airways)[2][3]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3, Narcotic effects (May cause
drowsiness or dizziness)[2][3]
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» Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life)

[2][3]

» Hazardous to the Aquatic Environment, Long-term Hazard: Category 1 (Very toxic to aquatic
life with long lasting effects)[2][3]

Hazard Statements:[4][5]

e H225: Highly flammable liquid and vapor.

o H304: May be fatal if swallowed and enters airways.

e H315: Causes skin irritation.

e H336: May cause drowsiness or dizziness.

e H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2-Methylhexane is
essential for its safe handling and for anticipating its behavior under various conditions.
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Property Value Source
CAS Number 591-76-4 [3]

EC Number 209-730-6 [3]
Molecular Formula C7Hie [2]
Molecular Weight 100.21 g/mol -
Appearance Colorless liquid [1]

Odor Characteristic [3]
Boiling Point 90 °C [2]
Melting Point -118 °C [2]
Flash Point -18 °C (closed cup) [2]

Autoignition Temperature

220 °C

[2]

Vapor Pressure

66 mmHg @ 25 °C

[6]

Relative Density (Water = 1)

0.68

[2]

Relative Vapor Density (Air =

1)

3.4

[2]

Solubility in Water

Immiscible

[6]

Explosive Limits

1.0 - 7.0 vol% in air

[7]

Exposure Controls and Personal Protection

To minimize exposure and ensure personnel safety, a combination of engineering controls and
personal protective equipment (PPE) is mandatory when handling 2-Methylhexane.

Exposure Limits

Organization TWA STEL Source
ACGIH 400 ppm 500 ppm [41[6]
OSHA 400 ppm 500 ppm [6]
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Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood to maintain airborne concentrations below exposure limits.[8][9] Explosion-proof
ventilation equipment is required.[8]

e Ignition Source Control: All sources of ignition, including open flames, sparks, and hot
surfaces, must be eliminated from the handling area.[4][9] Use spark-proof tools and
explosion-proof electrical equipment.[6][8]

 Static Discharge: Ground and bond containers when transferring material to prevent the
buildup of static electricity.[6][8]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[6][8]

| : . PPE)

Protection Type Specification Source

Chemical safety goggles or a
] face shield meeting EN166 or
Eye/Face Protection [6]
OSHA 29 CFR 1910.133

standards.

Wear appropriate protective
gloves (e.g., Nitrile rubber with
_ _ a breakthrough time > 480
Skin Protection _ [4][5]
min) and flame-retardant,
antistatic protective clothing to

prevent skin contact.

If ventilation is inadequate or

) ) for emergency situations, use
Respiratory Protection ] [9]

a NIOSH-approved respirator

with organic vapor cartridges.

Handling and Storage
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Proper handling and storage practices are critical to prevent accidents and ensure the integrity
of the chemical.

Safe Handling

» Avoid contact with skin, eyes, and clothing.[8]

e Do not breathe vapors or mists.[9]

e Wash hands thoroughly after handling.[8]

o Keep away from heat, sparks, and open flames.[9]

e Use only non-sparking tools.[9]

e Ground and bond all containers and transfer equipment.[8]

o Empty containers may retain product residue and can be hazardous.[8]

Safe Storage

e Store in a cool, dry, and well-ventilated area.[3][9]

Keep containers tightly closed.[9]

Store away from sources of ignition.[8]

Store in a flammables-area.[8]

Keep separated from strong oxidants.[2]

Store locked up.[3]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [8]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
_ skin with plenty of soap and
Skin Contact ) [2][8]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [2][8]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If
vomiting occurs, keep head
) low so that stomach content
Ingestion _ [2][8]
doesn't get into the lungs.
Seek immediate medical

attention. Aspiration hazard.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[2][3] Water spray can be used to cool fire-exposed containers.[8]

e Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.[2]
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» Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back.[2][8] Containers may explode when heated.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[2] Wear appropriate personal
protective equipment.[9] Eliminate all ignition sources.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or waterways.[3][6]

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite, or
earth) and place it in a suitable, labeled container for disposal.[3][8]

Toxicology and Experimental Protocols

Understanding the toxicological profile of 2-Methylhexane is vital for risk assessment. The
following sections describe the health effects and provide overviews of standardized
experimental protocols used to determine these endpoints.

Toxicological Summary

o Acute Toxicity: Inhalation of high concentrations can cause central nervous system
depression with symptoms including headache, dizziness, drowsiness, and nausea.[8]
Ingestion poses a significant aspiration hazard, which can lead to chemical pneumonitis and
may be fatal.[8]

o Skin Irritation: Causes skin irritation upon direct contact.[3][8]
o Eye Irritation: Causes eye irritation.[8]

» Chronic Toxicity: No specific information on the chronic effects of 2-Methylhexane was
found in the provided search results.

Key Experimental Protocols
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A representative methodology for assessing subchronic inhalation toxicity involves exposing

laboratory animals, typically rats, to the test substance for a period of 90 days.[10]

Test System: Sprague-Dawley rats, with an equal number of males and females per group.
[10]

Exposure: Animals are exposed to various concentrations of 2-Methylhexane vapor (e.g., O,
290, 1160, and 4640 ppm) for 6 hours per day, 5 days a week, for 13 weeks in whole-body
inhalation chambers.[10]

Observations: Daily clinical observations are made, and body weight and food consumption
are measured weekly.

Endpoint Analysis: At the end of the exposure period, blood samples are collected for
hematology and clinical chemistry analysis. Animals are euthanized, and a full necropsy is
performed. Organs are weighed, and tissues are examined histopathologically.

Data Interpretation: The No-Observed-Adverse-Effect-Level (NOAEL) and the Lowest-
Observed-Adverse-Effect-Level (LOAEL) are determined based on the observed effects.

This in vitro method uses a reconstructed human epidermis model to assess the skin irritation

potential of a substance.[3][4]

Test System: A reconstructed human epidermis model, which mimics the properties of the
upper layers of human skin.[3]

Procedure: A small amount of the test substance (e.g., 30 pL for liquids) is applied directly to
the surface of the skin tissue in triplicate.[3] A negative control (e.g., water) and a positive
control (e.g., 5% sodium dodecyl sulfate) are run concurrently.[3] The substance is left in
contact with the tissue for a defined period (e.g., 60 minutes).[3]

Endpoint Measurement: After exposure and a post-incubation period, the viability of the skin
cells is determined using a colorimetric assay, such as the MTT assay.[3] The amount of
formazan dye produced is proportional to the number of viable cells.

Classification: If the mean tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant (UN GHS Category 2).[3][4]
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Standardized acute aquatic toxicity tests are conducted to determine the concentration of a
substance that is lethal to 50% of a test population (LC50) over a short period.[11]

o Test Organisms: Commonly used freshwater species include the fathead minnow
(Pimephales promelas) and the water flea (Daphnia magna).[12]

e Procedure: The test organisms are exposed to a series of concentrations of the test
substance in a controlled laboratory setting for a specified duration (typically 24, 48, or 96
hours).[4][11] A control group is maintained in water without the test substance.

o Endpoint Measurement: Mortality is recorded at regular intervals.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated from the
concentration-response data using statistical methods like the Probit or Spearman-Karber
method.[11]

This method determines the minimum concentration of a flammable vapor in air that will
propagate a flame.

o Apparatus: A closed test vessel, typically a 5-liter or larger sphere, equipped with an ignition
source (e.g., an electric spark), a pressure transducer, and a means of introducing the test
substance and air.[13]

e Procedure: A known amount of the liquid is introduced into the evacuated and heated test

vessel, where it vaporizes. Air is then added to reach a specific pressure and concentration.
The mixture is allowed to equilibrate. An ignition source is activated, and the pressure inside
the vessel is monitored.

Determination of LEL: The concentration of the substance is systematically varied. The LEL
is the lowest concentration at which a flame propagates away from the ignition source,
typically defined by a specific pressure rise criterion.

Visualized Safety Protocols

To further aid in the understanding of safety procedures, the following diagrams illustrate key
workflows.
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Handling 2-Methylhexane

Risk Assessment
(Review SDS)

Implement Engineering Controls
(Fume Hood, Grounding)

Emergency Preparedness

(Eyewash/Shower Access, Spill Kit Ready)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safe Handling Procedures
(Avoid Inhalation/Contact, No Ignition Sources)

Proper Storage
(Cool, Dry, Ventilated, Flammables Cabinet)

Work Complete

Click to download full resolution via product page

Caption: General safety workflow for handling 2-Methylhexane.
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2-Methylhexane Spill Occurs

Alert Personnel & Evacuate Area
(If necessary)

Eliminate All Ignition Sources

Ensure Adequate Ventilation
(Increase fume hood sash height)

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled, Sealed Container for Hazardous Waste Disposal

Decontaminate Spill Area

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Methylhexane spill.
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Disposal Considerations

Waste 2-Methylhexane and contaminated materials must be disposed of as hazardous waste.
[4] Disposal should be in accordance with local, regional, and national regulations.[3] Do not
dispose of into drains or the environment.[6]

Disclaimer: This document is intended as a guide and is not exhaustive. Always refer to the
most current Safety Data Sheet (SDS) for 2-Methylhexane and follow all applicable
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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